Cas no 62276-03-3 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester)
62276-03-3 structure
Product Name:Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
CAS No:62276-03-3
MF:C16H15N3O6
MW:345.306803941727
CID:451208
PubChem ID:71388032
Update Time:2025-04-19
Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
- propyl 4-(2,4-dinitroanilino)benzoate
- 62276-03-3
- DTXSID90810110
-
- Inchi: 1S/C16H15N3O6/c1-2-9-25-16(20)11-3-5-12(6-4-11)17-14-8-7-13(18(21)22)10-15(14)19(23)24/h3-8,10,17H,2,9H2,1H3
- InChI Key: UVVVWXCVXMWWKT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CCC
Computed Properties
- Exact Mass: 345.09615
- Monoisotopic Mass: 345.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 124.61
Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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